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Compound of Interest

Compound Name: 4-Bromo-1,2-dinitrobenzene

Cat. No.: B1266097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal risk assessment or Safety Data Sheet (SDS). Always consult

the most current SDS for 4-Bromo-1,2-dinitrobenzene from your supplier and adhere to all

institutional and regulatory safety protocols.

Executive Summary
4-Bromo-1,2-dinitrobenzene is a nitroaromatic compound utilized in chemical synthesis.[1][2]

Like many nitroaromatic compounds, it presents significant health and safety hazards that

necessitate strict adherence to safety protocols in a laboratory setting. The primary

toxicological concern associated with dinitrobenzene derivatives is the induction of

methemoglobinemia, a condition that impairs the oxygen-carrying capacity of the blood.[3][4][5]

This guide provides a comprehensive overview of the known hazards of 4-Bromo-1,2-
dinitrobenzene and related compounds, details on safe handling procedures, emergency

response protocols, and waste disposal. Due to a lack of specific quantitative toxicological data

for 4-Bromo-1,2-dinitrobenzene, information from closely related dinitrobenzene isomers is

presented to provide a more complete understanding of the potential risks.

Hazard Identification and Classification
4-Bromo-1,2-dinitrobenzene is classified as a hazardous substance. While specific GHS and

NFPA ratings for 4-Bromo-1,2-dinitrobenzene are not consistently available across all
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sources, the data for closely related dinitrobenzene compounds suggest the following

classifications should be considered as a minimum.

GHS Classification (Anticipated based on related compounds):

Acute Toxicity, Oral (Category 3/4)[3][6][7]

Acute Toxicity, Dermal (Category 3/4)[3][7]

Acute Toxicity, Inhalation (Category 3/4)[3][7]

Skin Corrosion/Irritation (Category 1B/2)[3][6][7]

Serious Eye Damage/Eye Irritation (Category 1/2)[3][6][7]

Skin Sensitization[5]

Specific Target Organ Toxicity (Repeated Exposure)[7]

Hazardous to the Aquatic Environment, Long-term Hazard[1][7]

Hazard Statements (Anticipated):

H301/302: Toxic/Harmful if swallowed.

H311/312: Toxic/Harmful in contact with skin.

H331/332: Toxic/Harmful if inhaled.

H314/315: Causes severe skin burns and eye damage/Causes skin irritation.

H317: May cause an allergic skin reaction.

H318/319: Causes serious eye damage/Causes serious eye irritation.

H373: May cause damage to organs through prolonged or repeated exposure.

H411/412: Toxic/Harmful to aquatic life with long lasting effects.
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Toxicological Information
The primary mechanism of toxicity for dinitrobenzene compounds is the induction of

methemoglobinemia, where the iron in hemoglobin is oxidized from the ferrous (Fe2+) to the

ferric (Fe3+) state, rendering it incapable of transporting oxygen. This can lead to cyanosis (a

blueish discoloration of the skin), headache, dizziness, and in severe cases, respiratory

distress and death.[3] Onset of symptoms may be delayed for 2 to 4 hours or longer.[8]

Dinitrobenzenes are also toxic to the testes in animal studies and may cause reproductive

damage.[3]

Quantitative Toxicological Data
Specific LD50 and LC50 data for 4-Bromo-1,2-dinitrobenzene are not readily available in the

reviewed literature. The following table summarizes available data for the closely related 1,3-

Dinitrobenzene.

Compound Test Species Route Value Reference

1,3-

Dinitrobenzen

e

LD50 Rat (male) Oral 91 mg/kg

1,3-

Dinitrobenzen

e

LD50 Rat (female) Oral 81 mg/kg

1,3-

Dinitrobenzen

e

LD50 Rat Oral 59 mg/kg [4]

Mechanism of Toxicity and Metabolic Pathway
The toxicity of dinitrobenzene compounds is linked to their metabolism. The nitro groups are

reduced in the body to form nitroso and hydroxylamine intermediates, which are potent

oxidizing agents that can lead to methemoglobin formation.[9] The primary route of metabolism

is through nitro group reduction and subsequent conjugation.[9]
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Metabolic pathway of dinitrobenzene leading to methemoglobinemia.

Experimental Protocols
Safe Handling Workflow
Adherence to a strict workflow is critical when handling 4-Bromo-1,2-dinitrobenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1266097?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:
- Review SDS

- Don appropriate PPE
- Prepare work area in fume hood

Weighing:
- Use analytical balance in fume hood

- Use anti-static weigh paper/boat

Transfer & Dissolution:
- Carefully transfer solid to vessel

- Add solvent slowly to avoid splashing

Reaction/Use:
- Conduct all operations in a closed system

  or fume hood
- Maintain constant ventilation

Decontamination & Cleanup:
- Decontaminate surfaces

- Clean glassware in fume hood

Waste Disposal:
- Segregate hazardous waste

- Label waste containers clearly

Click to download full resolution via product page

Safe handling workflow for 4-Bromo-1,2-dinitrobenzene.

Detailed Methodologies:
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][10]

Skin Protection: Wear a flame-retardant lab coat, and chemical-resistant gloves (e.g.,

nitrile rubber).[5][11] Ensure gloves are inspected before use and changed frequently.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge,

especially when handling the powder outside of a fume hood.[10][11]

Engineering Controls: All work with 4-Bromo-1,2-dinitrobenzene must be conducted in a

certified chemical fume hood.[12] Ensure that an eyewash station and safety shower are

readily accessible.[2][13]

Handling:

Avoid the formation of dust and aerosols.[8]

Use non-sparking tools.[11]

Do not eat, drink, or smoke in the laboratory.[10]

Wash hands thoroughly after handling.[11]

Storage: Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents and bases.[10][11]

[12]

Waste Disposal Protocol
All waste containing 4-Bromo-1,2-dinitrobenzene must be treated as hazardous waste.

Segregation: Collect all solid and liquid waste containing 4-Bromo-1,2-dinitrobenzene in

separate, designated, and clearly labeled hazardous waste containers. Do not mix with other

waste streams.

Containerization: Use chemically resistant containers that can be securely sealed.
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Labeling: Label waste containers with "Hazardous Waste," the full chemical name "4-Bromo-
1,2-dinitrobenzene," and the associated hazards (e.g., "Toxic").

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company.[13] Do not dispose of down

the drain or in regular trash.[11]

Emergency Procedures
Exposure Response
Immediate action is critical in the event of an exposure.

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing Rinse eyes with water
for at least 15 minutes

Move to fresh air Rinse mouth with water.
Do NOT induce vomiting.

Wash skin with soap and water
for at least 15 minutes

Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency response for exposure to 4-Bromo-1,2-dinitrobenzene.
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In case of skin contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[13]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[13]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[13]

Spill Response
Minor Spills:

Evacuate non-essential personnel.

Ensure adequate ventilation and wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation, and place it in a labeled,

sealed container for hazardous waste disposal.[5]

Clean the spill area with a suitable decontamination solution.

Major Spills:

Evacuate the area immediately and move upwind.[5]

Alert your institution's EHS and emergency response team.

Do not attempt to clean up a large spill without specialized training and equipment.

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C6H3BrN2O4 [14]

Molecular Weight 247.00 g/mol [14]

Appearance Yellow crystalline solid [1]

Melting Point 59.5 °C [1]

Boiling Point 353.6 ± 22.0 °C at 760 mmHg [1][2]

Solubility

Slightly soluble in water.

Soluble in diethyl ether,

ethanol, methanol.

[15]

Stability and Reactivity
Reactivity: 4-Bromo-1,2-dinitrobenzene is a reactive compound. It can undergo

nucleophilic aromatic substitution reactions.[1]

Chemical Stability: The compound is stable under recommended storage conditions.[8]

However, it may be unstable at elevated temperatures.[14]

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition. Avoid the

formation of dust.[5]

Incompatible Materials: Strong oxidizing agents, strong bases.[10]

Hazardous Decomposition Products: Under fire conditions, it may produce carbon oxides,

nitrogen oxides, and hydrogen bromide gas.[8]

Explosion Hazard: Polynitroaromatic compounds may pose an explosion risk if subjected to

shock or rapid heating.[5] There is also a risk of violent decomposition or explosion when

heated with caustic alkalies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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